Cas no 1245807-86-6 (Ethyl 7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-6-carboxylate
• CAS No: 1245807-86-6
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• MDL: MFCD15976349
• CID: 3160196
• PubChem ID: 50896512
• Update Time: 2025-05-28

Ethyl 7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-6-carboxylate
• ethyl7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
• EN300-232389
• ALBB-021632
• H33125
• MFCD15976349
• LS-06540
• DTXSID201170642
• AKOS005169174
• STL414806
• 1245807-86-6
• pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-(trifluoromethyl)-, ethyl ester
• Ethyl 7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-6-carboxylate

• MDL： MFCD15976349
• Inchi： 1S/C10H8F3N3O2/c1-2-18-9(17)6-5-14-7-3-4-15-16(7)8(6)10(11,12)13/h3-5H,2H2,1H3
• InChI Key： FFEIMXUSQRNSGZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=NC2=CC=NN12)(F)F

Computed Properties

• Exact Mass: 259.05686099Da
• Monoisotopic Mass: 259.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-6-carboxylate

Comprehensive Guide to Ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1245807-86-6)

Ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1245807-86-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique pyrazolo[1,5-a]pyrimidine scaffold, combined with a trifluoromethyl group and ethyl carboxylate moiety, makes it a versatile intermediate for designing bioactive molecules. Recent trends in drug discovery highlight its role in kinase inhibition and antimicrobial applications, aligning with the growing demand for small-molecule therapeutics and precision agriculture solutions.

The structural features of this compound—particularly the electron-withdrawing trifluoromethyl group—enhance its metabolic stability and binding affinity, addressing key challenges in modern medicinal chemistry. Researchers frequently search for "pyrazolo[1,5-a]pyrimidine derivatives" or "trifluoromethylated heterocycles" to explore their potential in treating inflammation and infectious diseases. Its CAS No. 1245807-86-6 is often queried in patent databases, reflecting industrial interest in scalable synthesis routes.

From a synthetic perspective, Ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate serves as a precursor for crop protection agents, leveraging its ability to modulate enzyme targets in pests. This aligns with the global push toward sustainable agriculture, where users frequently ask, "How do fluorinated compounds improve pesticide efficacy?" The compound’s carboxylate ester functionality also allows facile derivatization, a topic trending in green chemistry forums.

Analytical data for this compound—such as NMR, HPLC purity, and spectral profiles—are critical for quality control. Laboratories often search for "CAS 1245807-86-6 specifications" or "pyrazolo[1,5-a]pyrimidine MSDS" (though non-hazardous), underscoring the need for reliable technical documentation. Its stability under physiological conditions further fuels interest in "prodrug development" and "targeted drug delivery" applications.

In summary, Ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate bridges multiple disciplines, from pharmaceutical R&D to material science. Its adaptability to modular synthesis and relevance to high-throughput screening platforms position it as a cornerstone in innovation-driven industries. As AI-driven molecular design gains traction, queries like "machine learning for heterocycle optimization" further highlight its interdisciplinary significance.